Cas no 400753-05-1 (2-(4-iodo-3-nitro-1H-pyrazol-1-yl)acetic acid)

2-(4-Iodo-3-nitro-1H-pyrazol-1-yl)acetic acid is a heterocyclic compound featuring a pyrazole core functionalized with iodine and nitro groups, along with an acetic acid side chain. This structure imparts versatility in synthetic applications, particularly as a building block for pharmaceuticals, agrochemicals, and coordination chemistry. The iodine substituent enhances reactivity for cross-coupling reactions, while the nitro group offers potential for further functionalization. The acetic acid moiety improves solubility and facilitates conjugation to other molecular frameworks. Its well-defined reactivity profile makes it valuable for constructing complex heterocyclic systems or as a precursor in medicinal chemistry research. The compound's stability under standard conditions ensures reliable handling in laboratory settings.

2-(4-iodo-3-nitro-1H-pyrazol-1-yl)acetic acid structure

400753-05-1 structure

Product Name:2-(4-iodo-3-nitro-1H-pyrazol-1-yl)acetic acid

CAS No:400753-05-1

MF:C₅H₄IN₃O₄

MW:297.007432937622

MDL:MFCD01114881

CID:4713859

Update Time:2025-11-02

2-(4-iodo-3-nitro-1H-pyrazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

- (4-iodo-3-nitro-1H-pyrazol-1-yl)acetic acid
- 2-(4-Iodo-3-nitro-1H-pyrazol-1-yl)acetic acid
- 2-(4-iodo-3-nitropyrazolyl)acetic acid
- STK298458
- SBB073613
- (4-iodo-3-nitropyrazol-1-yl)acetic acid
- ST45161510
- 2-(4-iodo-3-nitro-1H-pyrazol-1-yl)acetic acid
- MDL： MFCD01114881
- Inchi： 1S/C5H4IN3O4/c6-3-1-8(2-4(10)11)7-5(3)9(12)13/h1H,2H2,(H,10,11)
- InChI Key： CRKHKODFCFMZEU-UHFFFAOYSA-N
- SMILES： IC1C([N+](=O)[O-])=NN(C=1)CC(=O)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 230
Topological Polar Surface Area: 101

2-(4-iodo-3-nitro-1H-pyrazol-1-yl)acetic acid Pricemore >>

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